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Get Quote

The self-reaction of Bromine monoxide (BrO) radicals is a crucial process in atmospheric

chemistry, particularly in the context of stratospheric ozone depletion. Understanding the

kinetics of this reaction is essential for accurate atmospheric modeling. This guide provides a

comparative overview of key experimental findings on the BrO + BrO reaction, presenting

quantitative data, detailed experimental protocols, and visualizations of the reaction pathways

and experimental workflows.

Quantitative Data Comparison
The rate of the BrO + BrO reaction is described by the second-order rate law: -d[BrO]/dt =

2k[BrO]², where k is the overall rate constant. The reaction proceeds through two primary

channels:

Channel 1a: BrO + BrO → 2Br + O₂

Channel 1b: BrO + BrO → Br₂ + O₂

A third, termolecular channel (BrO + BrO + M ⇌ Br₂O₂ + M) becomes significant at lower

temperatures (below 250 K) and is pressure-dependent.[1][2]
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The following table summarizes experimentally determined rate constants from various studies,

providing a comparative look at the reaction kinetics under different conditions.
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Study
(Techniqu
e)

Temperat
ure (K)

Pressure
(Torr)

Overall
Rate
Constant
(k) (cm³
molecule
⁻¹ s⁻¹)

k₁ₐ (cm³
molecule
⁻¹ s⁻¹)

k₁ₑ (cm³
molecule
⁻¹ s⁻¹)

Branchin
g Ratio
(k₁ₐ/k)

Pukhlov et

al. (2002)

[3]

(Discharge

-Flow Mass

Spectromet

ry)

220-950 2 (He)

(1.32 ±

0.09) ×

10⁻¹²

exp(182 ±

22/T)

-

(2.83 ±

0.35) ×

10⁻¹³

exp(34 ±

36/T)

-

Harwood et

al. (1998)

[1][2]

(Flash

Photolysis/

UV

Absorption)

≥ 250
100-760

(N₂ or O₂)

(2.88 ±

0.20) ×

10⁻¹²

(5.31 ±

1.17) ×

10⁻¹²

exp((-211 ±

59)/T)

(1.13 ±

0.47) ×

10⁻¹⁴

exp((983 ±

111)/T)

-

Harwood et

al. (1998)

[1][2]

(Flash

Photolysis/

UV

Absorption)

298 100-760

(2.88 ±

0.20) ×

10⁻¹²

- - 0.84

Harwood et

al. (1998)

[1][2]

(Flash

Photolysis/

UV

Absorption)

220 100-400 Pressure-

dependent:

(2.00 ±

0.41) ×

10⁻¹² at

100 Torr to

(3.10 ±

0.30) ×

- - 0.68
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10⁻¹² at

400 Torr

Knight et

al. (2011)

[4] (Laser

Flash

Photolysis/

UV

Absorption)

266.5-

321.6
~760

(2.3 ± 1.5)

× 10⁻¹²

exp((134 ±

185)/T)

(1.92 ±

1.54) ×

10⁻¹²

exp((126 ±

214)/T)

(3.4 ± 0.8)

× 10⁻¹³

exp((181 ±

70)/T)

(0.84 ±

0.09)

exp((-7 ±

32)/T)

Preliminary

Study in

Pukhlov et

al. (2002)

[3]

298 760 (O₂)

(2.98 ±

0.42) ×

10⁻¹²

(2.49 ±

0.42) ×

10⁻¹²

(4.69 ±

0.68) ×

10⁻¹³

~0.84

Study cited

in Pukhlov

et al.

(2002)[3]

298 -

(2.75 ±

0.50) ×

10⁻¹²

- - 0.84

Study cited

in Pukhlov

et al.

(2002)[3]

220 100-400

Pressure-

dependent:

(2.00 ±

0.41) ×

10⁻¹² at

100 Torr to

(3.10 ±

0.30) ×

10⁻¹² at

400 Torr

- - 0.68

Experimental Protocols
The determination of the BrO + BrO reaction kinetics has been primarily achieved through two

key experimental techniques: Discharge-Flow Mass Spectrometry and Flash Photolysis

coupled with UV Absorption Spectroscopy.
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1. Discharge-Flow Mass Spectrometry

This technique allows for the study of radical-molecule reactions in a controlled environment.

BrO Radical Generation: BrO radicals are typically produced by reacting Bromine (Br₂) with

Ozone (O₃) or by reacting Oxygen atoms (O) with Br₂. The oxygen atoms are generated by

passing a microwave discharge through a flow of O₂ diluted in a carrier gas like Helium (He).

Reaction Zone: The generated BrO radicals are then introduced into a flow tube where they

undergo the self-reaction. The temperature and pressure within the flow tube can be

precisely controlled.

Detection: A mass spectrometer is used to monitor the concentrations of the reactants (BrO)

and, in some cases, the products (Br₂, Br) as a function of reaction time. This is achieved by

sampling the gas from the flow tube through a small orifice into the high-vacuum chamber of

the mass spectrometer.

Kinetic Analysis: By measuring the decay of the BrO radical concentration along the length of

the flow tube (which corresponds to reaction time), the rate constant for the reaction can be

determined.

2. Flash Photolysis/UV Absorption Spectroscopy

This is a powerful technique for studying fast gas-phase reactions.

BrO Radical Generation: A common method involves the flash photolysis of a precursor

mixture. For instance, photolyzing Br₂ in the presence of excess ozone or photolyzing O₂ in

the presence of excess Br₂ can generate a uniform concentration of BrO radicals in a

reaction cell.[1][2]

Reaction Monitoring: The concentration of BrO radicals is monitored in real-time by their

characteristic absorption of UV light. A beam of UV light is passed through the reaction cell,

and the amount of light absorbed at a specific wavelength corresponding to a BrO absorption

feature is measured by a detector.

Kinetic Analysis: The decay of the BrO absorption signal over time provides a direct measure

of the change in BrO concentration. By analyzing the temporal profile of the BrO decay, the
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second-order rate constant for the self-reaction can be extracted. This technique also allows

for the determination of the branching ratios by monitoring the formation of products like Br₂.

Visualizations
Experimental Workflow for BrO + BrO Kinetics Studies

The following diagram illustrates a generalized workflow for the experimental investigation of

BrO + BrO reaction kinetics.
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Caption: A generalized workflow for studying BrO + BrO reaction kinetics.

BrO + BrO Reaction Pathways

This diagram illustrates the different channels of the BrO + BrO self-reaction.
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Caption: Reaction channels for the BrO + BrO self-reaction.
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experimental-verification-of-bro-bro-reaction-kinetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1244364/docs#a-comparative-guide-to-the-experimental-verification-of-bro-bro-reaction-kinetics
https://www.benchchem.com/product/b1244364/docs#a-comparative-guide-to-the-experimental-verification-of-bro-bro-reaction-kinetics
https://www.benchchem.com/product/b1244364?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

